Cas no 1338235-62-3 (2-chloro-4-ethynyl-1-methylbenzene)

2-Chloro-4-ethynyl-1-methylbenzene is a halogenated aromatic compound featuring a chloro substituent at the 2-position and an ethynyl group at the 4-position of a methyl-substituted benzene ring. This structure offers versatility in synthetic applications, particularly in cross-coupling reactions and as a building block for pharmaceuticals, agrochemicals, and advanced materials. The ethynyl group enables further functionalization via Sonogashira or click chemistry, while the chloro substituent provides reactivity in nucleophilic aromatic substitutions. Its methyl group enhances stability and influences steric and electronic properties. The compound is valuable in research and industrial settings for constructing complex molecular architectures with precision. Proper handling is required due to its potential reactivity.

2-chloro-4-ethynyl-1-methylbenzene structure

1338235-62-3 structure

Product Name:2-chloro-4-ethynyl-1-methylbenzene

CAS No:1338235-62-3

MF:C₉H₇Cl

MW:150.60488152504

CID:1234366

PubChem ID:53943085

Update Time:2025-06-07

2-chloro-4-ethynyl-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-ethynyl-1-methylbenzene
- SCHEMBL11235345
- AKOS012332745
- SY312596
- G73579
- 3-Chloro-1-ethynyl-4-methylbenzene
- A1-14975
- 2-Chloro-4-ethynyltoluene
- 1338235-62-3
- EN300-1254693
- CS-0226003
- MFCD17281922
- Inchi： 1S/C9H7Cl/c1-3-8-5-4-7(2)9(10)6-8/h1,4-6H,2H3
- InChI Key： IZEVFIIDKFZMIU-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#C)C=CC=1C

Computed Properties

Exact Mass: 150.0236279g/mol
Monoisotopic Mass: 150.0236279g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0Å²

2-chloro-4-ethynyl-1-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1296673-1g	2-Chloro-4-ethynyl-1-methylbenzene	1338235-62-3	98%	1g	￥7410.00	2024-08-09
Enamine	EN300-1254693-1.0g	2-chloro-4-ethynyl-1-methylbenzene	1338235-62-3	95%	1g	$0.0	2023-06-08
Enamine	EN300-1254693-50mg	2-chloro-4-ethynyl-1-methylbenzene	1338235-62-3	95.0%	50mg	$209.0	2023-10-02
Enamine	EN300-1254693-100mg	2-chloro-4-ethynyl-1-methylbenzene	1338235-62-3	95.0%	100mg	$312.0	2023-10-02
Enamine	EN300-1254693-250mg	2-chloro-4-ethynyl-1-methylbenzene	1338235-62-3	95.0%	250mg	$444.0	2023-10-02
Enamine	EN300-1254693-500mg	2-chloro-4-ethynyl-1-methylbenzene	1338235-62-3	95.0%	500mg	$702.0	2023-10-02
Enamine	EN300-1254693-1000mg	2-chloro-4-ethynyl-1-methylbenzene	1338235-62-3	95.0%	1000mg	$900.0	2023-10-02
Enamine	EN300-1254693-2500mg	2-chloro-4-ethynyl-1-methylbenzene	1338235-62-3	95.0%	2500mg	$1763.0	2023-10-02
Enamine	EN300-1254693-5000mg	2-chloro-4-ethynyl-1-methylbenzene	1338235-62-3	95.0%	5000mg	$2608.0	2023-10-02
Enamine	EN300-1254693-10000mg	2-chloro-4-ethynyl-1-methylbenzene	1338235-62-3	95.0%	10000mg	$3868.0	2023-10-02